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Compound of Interest

Compound Name: Rediocide C

Cat. No.: B13386213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Rediocide C, a daphnane

diterpenoid with notable biological activities. This document details its chemical properties, and

summarizes key quantitative data from published studies. Furthermore, it outlines detailed

experimental protocols for assessing its biological effects and provides visual representations

of the relevant signaling pathways and experimental workflows.

Chemical and Physical Properties
Rediocide C is a natural product isolated from Trigonostemon reidioides. Its fundamental

chemical properties are summarized below.

Property Value Reference

CAS Number 677277-98-4 [1][2][3]

Molecular Formula C46H54O13 [1][2][3]

Molecular Weight 814.91 g/mol [2][3]

Biological Activity: Quantitative Data
Rediocide C and its analogs, such as Rediocide A, have demonstrated significant potential in

various biological assays. The following tables summarize the key quantitative findings.
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Table 2.1: Acaricidal and Antimycobacterial Activity of
Rediocide C

Activity
Test
Organism/Ass
ay

Metric Value Reference

Acaricidal
Dermatophagoid

es pteronyssinus
LC50 5.59 µg/cm² [4]

Antimycobacteria

l

Mycobacterium

tuberculosis
MIC 3.84 µM

Table 2.2: Immuno-oncology Activity of Rediocide A (an
analog of Rediocide C)
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Parameter Cell Lines Treatment Result Reference

NK Cell-

Mediated Lysis
A549

100 nM

Rediocide A

3.58-fold

increase

(21.86% vs.

78.27%)

[2][3]

H1299
100 nM

Rediocide A

1.26-fold

increase

(59.18% vs.

74.78%)

[2][3]

Granzyme B

Level
A549

100 nM

Rediocide A
48.01% increase [2][3]

H1299
100 nM

Rediocide A
53.26% increase [2][3]

IFN-γ Level A549
100 nM

Rediocide A

3.23-fold

increase
[2][3]

H1299
100 nM

Rediocide A

6.77-fold

increase
[2][3]

CD155

Expression
A549

100 nM

Rediocide A

14.41% down-

regulation
[2][3]

H1299
100 nM

Rediocide A

11.66% down-

regulation
[2][3]

Experimental Protocols
This section provides detailed methodologies for key experiments cited in the quantitative data

summary.

Antimycobacterial Susceptibility Testing (Microplate
Alamar Blue Assay - MABA)
This protocol is a standard method for determining the minimum inhibitory concentration (MIC)

of compounds against Mycobacterium tuberculosis.
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Preparation of Mycobacterial Inoculum:M. tuberculosis H37Rv is grown in Middlebrook 7H9

broth supplemented with OADC (oleic acid, albumin, dextrose, catalase). The culture is

grown to mid-log phase, and the turbidity is adjusted to a McFarland standard of 1.0. This

suspension is then diluted 1:20 in 7H9 broth.

Compound Preparation: Rediocide C is dissolved in dimethyl sulfoxide (DMSO) to create a

stock solution. A serial two-fold dilution is prepared in a 96-well microplate using 7H9 broth,

with final concentrations typically ranging from 0.1 to 100 µM. The final DMSO concentration

should not exceed 1% to avoid toxicity to the bacteria.

Inoculation and Incubation: 100 µL of the diluted mycobacterial suspension is added to each

well containing 100 µL of the diluted compound. The plates are incubated at 37°C for 5-7

days.

Alamar Blue Addition and Reading: After incubation, 20 µL of Alamar Blue solution and 12.5

µL of 20% Tween 80 are added to each well. The plates are re-incubated for 24 hours. A

color change from blue to pink indicates bacterial growth. The MIC is defined as the lowest

concentration of the compound that prevents this color change.

Acaricidal Activity Assay
This protocol details the method used to determine the lethal concentration (LC50) of

Rediocide C against the house dust mite, Dermatophagoides pteronyssinus.

Compound Application: A solution of Rediocide C in a suitable solvent (e.g., hexane) is

prepared at various concentrations. A defined area (e.g., 1 cm²) on a glass slide or filter

paper is evenly coated with a specific volume of the test solution and the solvent is allowed

to evaporate.

Mite Exposure: A specified number of adult mites (e.g., 20-30) are placed onto the treated

surface. The slides are then incubated under controlled conditions of temperature and

humidity (e.g., 25°C and 75% relative humidity) for 24 hours.

Mortality Assessment: After the exposure period, the number of dead mites is counted under

a stereomicroscope. Mites that are unable to move when prodded with a fine brush are

considered dead.
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LC50 Determination: The percentage of mortality is calculated for each concentration and

the LC50 value is determined using probit analysis.

Immuno-oncology Assays for Rediocide A
The following protocols were used to evaluate the effect of Rediocide A on the tumoricidal

activity of Natural Killer (NK) cells against non-small cell lung cancer (NSCLC) cells.

Cell Lines and Culture:

Target Cells: A549 and H1299 human NSCLC cell lines.

Effector Cells: Human NK cells.

All cells are maintained in appropriate culture media and conditions.

NK Cell-Mediated Cytotoxicity Assay (Biophotonic Assay):

Target cells (A549 or H1299) are engineered to express luciferase.

NK cells are co-cultured with the luciferase-expressing target cells at various effector-to-

target ratios (e.g., 10:1, 5:1).

The co-culture is treated with different concentrations of Rediocide A (e.g., 10 nM, 100 nM)

or vehicle control (0.1% DMSO) for 24 hours.

After incubation, a luciferin substrate is added, and the bioluminescence is measured

using a plate reader. A decrease in bioluminescence corresponds to an increase in target

cell lysis.

Flow Cytometry for CD155 Expression:

A549 or H1299 cells are treated with Rediocide A or vehicle control for 24 hours.

The cells are then harvested and stained with a fluorescently labeled antibody specific for

human CD155.
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The fluorescence intensity of the cells is analyzed by flow cytometry to quantify the

surface expression of CD155.

Enzyme-Linked Immunosorbent Assay (ELISA) for IFN-γ:

Supernatants from the NK cell and NSCLC co-cultures (treated with Rediocide A or

vehicle) are collected.

The concentration of IFN-γ in the supernatants is quantified using a commercially

available ELISA kit according to the manufacturer's instructions.

Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the key signaling

pathway and experimental workflow discussed in this guide.
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Caption: TIGIT/CD155 Signaling Pathway and the Effect of Rediocide A.
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Caption: Experimental Workflow for Evaluating Immuno-oncology Activity of Rediocide A.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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